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Compound of Interest

Compound Name: 2-Propenoic acid, 3-phenyl-

Cat. No.: B7792883 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of phenylacrylic acid, with a focus on

its isomers: trans-cinnamic acid, cis-cinnamic acid, and 2-phenylacrylic acid. This document

details their IUPAC nomenclature, CAS Registry Numbers, and key physicochemical

properties. Furthermore, it offers detailed experimental protocols for their synthesis and

analysis, along with a workflow for evaluating their potential as anti-cancer agents.

IUPAC Nomenclature and CAS Registry Number
Phenylacrylic acid is a term that can refer to several isomers, each with distinct chemical and

physical properties. The most common isomers are trans- and cis-3-phenyl-2-propenoic acid

(cinnamic acid) and 2-phenyl-2-propenoic acid (atropic acid). A clear understanding of their

nomenclature is crucial for accurate scientific communication and database searches.
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Common Name
Systematic IUPAC
Name

Other Names
CAS Registry
Number

trans-Cinnamic acid
(2E)-3-Phenylprop-2-

enoic acid

(E)-Cinnamic acid, 3-

Phenylacrylic acid,

Phenylacrylic acid

140-10-3[1][2]

cis-Cinnamic acid
(2Z)-3-Phenylprop-2-

enoic acid

(Z)-Cinnamic acid,

Allocinnamic acid,

Isocinnamic acid

102-94-3[3]

2-Phenylacrylic acid
2-Phenylprop-2-enoic

acid
Atropic acid 492-38-6

Quantitative Data: Physicochemical Properties
The isomeric form of phenylacrylic acid significantly influences its physical properties. These

differences are critical in the context of drug development, as they can affect solubility,

bioavailability, and interaction with biological targets.
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Property
trans-Cinnamic
Acid

cis-Cinnamic Acid
2-Phenylacrylic
Acid

Molecular Formula C₉H₈O₂ C₉H₈O₂ C₉H₈O₂

Molecular Weight (

g/mol )
148.16 148.16 148.16

Appearance
White crystalline

solid[1]
Solid -

Melting Point (°C) 133[1][2] 68[3] -

Boiling Point (°C) 300[1][2]
218.2 (at 760 mmHg)

[3]
-

Solubility in Water
Slightly soluble (0.5

g/L)[1]

0.57 mg/mL at 25

°C[4]
-

pKa 4.44[1] - -

UV λmax (in MeOH) 273 nm[2] 262 nm[5] -

Experimental Protocols
Synthesis of trans-Cinnamic Acid via Perkin Reaction
The Perkin reaction is a classic method for the synthesis of α,β-unsaturated aromatic acids.[6]

Materials:

Benzaldehyde

Acetic anhydride

Anhydrous sodium acetate

10% Sodium carbonate solution

Concentrated hydrochloric acid

Activated charcoal
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Round-bottom flask, reflux condenser, heating mantle/oil bath, separatory funnel, Büchner

funnel.[6][7]

Procedure:

In a round-bottom flask, combine benzaldehyde, acetic anhydride, and anhydrous sodium

acetate.[7]

Attach a reflux condenser and heat the mixture in an oil bath at 170-190°C for one hour with

stirring.[8]

Allow the mixture to cool slightly and then pour it into a beaker containing water.

Add a 10% sodium carbonate solution until the mixture is alkaline, which converts the

cinnamic acid to its soluble sodium salt.

Remove any unreacted benzaldehyde by steam distillation.[6]

To the remaining solution, add activated charcoal and heat to decolorize.

Filter the hot solution to remove the charcoal.

Acidify the filtrate with concentrated hydrochloric acid to precipitate the trans-cinnamic acid.

Cool the mixture in an ice bath to maximize crystallization.

Collect the crystals by vacuum filtration, wash with cold water, and dry.[6]

Isomerization of trans- to cis-Cinnamic Acid
cis-Cinnamic acid can be prepared by the photoisomerization of the more stable trans-isomer.

[9]

Materials:

trans-Cinnamic acid

Methanol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Synthesis_of_trans_Cinnamic_Acid_via_Perkin_Reaction.pdf
https://www.fchpt.stuba.sk/buxus/docs/ualch/ChemIQSoc/Organicka_a_farmaceuticka_chemia/EN/Preparation_of_cinnamic_acid__Perkin_condensation_.pdf
https://www.fchpt.stuba.sk/buxus/docs/ualch/ChemIQSoc/Organicka_a_farmaceuticka_chemia/EN/Preparation_of_cinnamic_acid__Perkin_condensation_.pdf
https://studylib.net/doc/8665488/perkin-condensation-synthesis-of-trans
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Synthesis_of_trans_Cinnamic_Acid_via_Perkin_Reaction.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Synthesis_of_trans_Cinnamic_Acid_via_Perkin_Reaction.pdf
https://academic.oup.com/bbb/article/89/5/743/8038268
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7792883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


UV lamp (254 nm)

Quartz flask

Rotary evaporator

Procedure:

Dissolve trans-cinnamic acid in methanol in a quartz flask to prepare a saturated solution.

[10]

Irradiate the solution with a 254 nm UV lamp overnight.[9]

Monitor the reaction progress using thin-layer chromatography (TLC).

Once a significant amount of the cis-isomer has formed, remove the methanol using a rotary

evaporator.

The resulting mixture of cis- and trans-isomers can be separated by fractional crystallization

or column chromatography.[11]

Determination of pKa by Titration
The acid dissociation constant (pKa) is a critical parameter for understanding the behavior of

an acidic compound in solution.

Materials:

Phenylacrylic acid isomer

Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

Deionized water

pH meter and electrode

Buret, beaker, magnetic stirrer, and stir bar

Procedure:
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Accurately weigh a sample of the phenylacrylic acid isomer and dissolve it in a known

volume of deionized water in a beaker.

Place the beaker on a magnetic stirrer and immerse the pH electrode in the solution.

Record the initial pH of the solution.

Fill a buret with the standardized NaOH solution.

Add the NaOH solution in small increments (e.g., 0.5 mL), recording the pH after each

addition.

Continue the titration past the equivalence point (the point of the steepest pH change).

Plot a titration curve of pH versus the volume of NaOH added.

Determine the equivalence point from the graph. The half-equivalence point is half the

volume of NaOH required to reach the equivalence point.[12]

The pH at the half-equivalence point is equal to the pKa of the acid.[13][14]

Mandatory Visualizations
Signaling Pathway: trans-Cinnamic Acid and the p38-
MAPK Pathway
trans-Cinnamic acid has been shown to induce fibroblast migration through the activation of the

p38 Mitogen-Activated Protein Kinase (MAPK) signaling pathway.[15][16] This pathway is a key

regulator of cellular processes such as inflammation, cell differentiation, and cell death.
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Caption:trans-Cinnamic acid-induced fibroblast migration via the PKA/p38-MAPK signaling

pathway.
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Experimental Workflow: In Vitro Anti-Cancer Activity
Screening
A systematic workflow is essential for the preliminary evaluation of the anti-cancer potential of

phenylacrylic acid derivatives.

Start

1. Cell Culture
(e.g., MCF-7, HCT116)

2. Treatment with
Phenylacrylic Acid Derivative

3. Cell Viability Assay
(MTT Assay)

4. Determine IC50 Value

5. Cell Migration Assay
(Scratch Assay)

If potent,
proceed

6. Data Analysis and
Interpretation
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Caption: Experimental workflow for the in vitro screening of the anti-cancer activity of

phenylacrylic acid derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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